Cas no 2229481-56-3 (2-1-(5-methylpyrazin-2-yl)cyclobutylacetic acid)

2-1-(5-methylpyrazin-2-yl)cyclobutylacetic acid structure
2229481-56-3 structure
Product Name:2-1-(5-methylpyrazin-2-yl)cyclobutylacetic acid
CAS No:2229481-56-3
MF:C11H14N2O2
MW:206.241062641144
CID:5873732
PubChem ID:165843770
Update Time:2023-12-15

2-1-(5-methylpyrazin-2-yl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-1-(5-methylpyrazin-2-yl)cyclobutylacetic acid
    • 2-[1-(5-methylpyrazin-2-yl)cyclobutyl]acetic acid
    • EN300-1819408
    • 2229481-56-3
    • Inchi: 1S/C11H14N2O2/c1-8-6-13-9(7-12-8)11(3-2-4-11)5-10(14)15/h6-7H,2-5H2,1H3,(H,14,15)
    • InChI Key: BTPLMJVULWXOKC-UHFFFAOYSA-N
    • SMILES: OC(CC1(C2C=NC(C)=CN=2)CCC1)=O

Computed Properties

  • Exact Mass: 206.105527694g/mol
  • Monoisotopic Mass: 206.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 63.1Ų

2-1-(5-methylpyrazin-2-yl)cyclobutylacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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